Cas no 26358-75-8 (Cholest-5-ene-1,3-diol,(1a,3b)-)

• Product Name: Cholest-5-ene-1,3-diol,(1a,3b)-
• CAS No: 26358-75-8
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• CID: 258672
• PubChem ID: 11112200
• Update Time: 2025-04-19

Cholest-5-ene-1,3-diol,(1a,3b)- Chemical and Physical Properties

Names and Identifiers

• Cholest-5-ene-1,3-diol,(1a,3b)-
• (1S,3R,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-1,3-diol
• (1alpha,3beta)-cholest-5-ene-1,3-diol
• Cholest-5-ene-1alpha,3beta-diol
• SCHEMBL5343868
• UXFVRWPSABSGRQ-AFWJMSMISA-N
• 26358-75-8
• NS00051253
• 1alpha,3beta-dihydroxycholest-5-ene
• EINECS 247-630-4
• Cholest-5-ene-1,3-diol
• 1alpha-Hydroxycholesterol
• DTXSID70949215
• (1S, 3R, 8S, 9S, 10R, 13R, 14S, 17R)-10, 13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2, 3, 4, 7, 8, 9, 11, 12, 14, 15, 16, 17-dodecahydro-1H-cyclopenta[a]phenanthrene-1, 3-diol

• Inchi： 1S/C27H46O2/c1-17(2)7-6-8-18(3)22-11-12-23-21-10-9-19-15-20(28)16-25(29)27(19,5)24(21)13-14-26(22,23)4/h9,17-18,20-25,28-29H,6-8,10-16H2,1-5H3/t18-,20-,21+,22-,23+,24+,25+,26-,27+/m1/s1
• InChI Key： UXFVRWPSABSGRQ-AFWJMSMISA-N
• SMILES： O[C@H]1C[C@@H](CC2=CC[C@@H]3[C@H](CC[C@]4(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]43)[C@]21C)O

Computed Properties

• Exact Mass: 402.34998
• Monoisotopic Mass: 402.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives